Cas no 483-09-0 (Isorauhimbin)

Isorauhimbin Properties

Names and Identifiers

• 3-Epiisoyohimbine
• Isorauhimbine
• methyl (1R,15S,18S,19S,20S)-18-hydroxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylate
• 3-Epi-α-yohimbine
• [ "3-Epi-α-yohimbine" ]
• beta-Yohimbine
• NSC407306
• Amsonin
• Corynanthin
• Amsonine
• Rauhimbin
• beta-Yohimbin
• Isorauhimbin
• .beta.-Yohimbine
• COYNANTHINE
• NSC19509
• MLS000863574
• Methyl 17-hydroxy-20xi-yohimban-16-carboxylate
• SCHEMBL20139010
• Yohimban-16-carboxylic acid, 17-hydroxy-, methyl ester, (3beta,16beta,17alpha,20alpha)-
• 3-epi-alpha-Yohimbine
• 483-09-0
• CHEMBL465600
• AKOS032962168
• FS-9923
• 3-Epirauwolscine; 3-epi-Rauwolscine
• DA-49587
• 3-epi-a-Yohimbine; Benz[g]indolo[2,3-a]quinolizine, yohimban-16-carboxylic Acid deriv.; 3-Epicorynanthidine; 3-Epirauwolscine; epi-3a-Yohimbine
• METHYL (1R,15S,18S,19S,20S)-18-HYDROXY-3,13-DIAZAPENTACYCLO[11.8.0.0(2),(1)?.0?,?.0(1)?,(2)?]HENICOSA-2(10),4,6,8-TETRAENE-19-CARBOXYLATE
• 3-epi-a-Yohimbine
• +Expand

• InChIKey： BLGXFZZNTVWLAY-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H26N2O3/c1-26-21(25)19-15-10-17-20-14(13-4-2-3-5-16(13)22-20)8-9-23(17)11-12(15)6-7-18(19)24/h2-5,12,15,17-19,22,24H,6-11H2,1H3/t12-,15+,17-,18+,19+/m1/s1
• SMILES： O([H])C1([H])C([H])([H])C([H])([H])C2([H])C([H])([H])N3C([H])([H])C([H])([H])C4C5=C([H])C([H])=C([H])C([H])=C5N([H])C=4C3([H])C([H])([H])C2([H])C1([H])C(=O)OC([H])([H])[H]

Computed Properties

• Exact Mass: 354.19400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 354.19434270g/mol
• Heavy Atom Count: 26
• Complexity: 555
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 65.6

Experimental Properties

• LogP: 2.58500
• PSA: 65.56000
• Color/Form: Powder